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Compound of Interest

Compound Name: 5-Decyne

Cat. No.: B157701

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the proper use of 5-Decyne, a flammable alkyne, ensuring both personal safety
and the integrity of your research.

Chemical Profile and Hazards: 5-Decyne (C10H18) is a flammable liquid and vapor that can
cause severe skin burns and eye damage.[1] A significant, though less common, hazard is that
it may be fatal if swallowed and enters the airways.[1][2] It is also classified as a peroxide-
forming chemical, which means it can form explosive peroxides upon concentration, such as
during distillation or evaporation.[1]

Personal Protective Equipment (PPE)

When handling 5-Decyne, a comprehensive array of personal protective equipment is non-
negotiable. The following table summarizes the required PPE for various laboratory operations
involving this chemical.
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing risks associated with 5-

Decyne.

1. Preparation and Precautionary Measures:

e Ensure a certified chemical fume hood is operational and available.
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e Remove all potential ignition sources from the work area, including sparks, open flames, and
hot surfaces.[4][5]

e Use only non-sparking tools and explosion-proof equipment.[4][5]

e Ground and bond all containers and receiving equipment to prevent static discharge.[4][5]
e Have an appropriate fire extinguisher (CO2, dry chemical, or foam) readily accessible.[4]
» Locate the nearest safety shower and eyewash station.

2. Handling and Transfer:

o Wear the appropriate PPE as outlined in the table above.

o Keep the container tightly closed when not in use.[4][5]

o Perform all transfers and manipulations of 5-Decyne within a chemical fume hood.

» Avoid inhalation of vapors and contact with skin and eyes.

3. In Case of a Spill:

e Evacuate the immediate area.

e Remove all ignition sources.

e Ventilate the area.

» Absorb the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).
o Collect the absorbed material into a suitable, labeled, and closed container for disposal.

Disposal Plan

Proper disposal of 5-Decyne and its contaminated materials is critical to prevent environmental
contamination and ensure safety.
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» Waste Collection: Collect all 5-Decyne waste, including unused product and contaminated
materials, in a designated, properly labeled, and sealed container.

o Licensed Disposal: Dispose of the contents and the container through an approved waste
disposal plant.[2][4][5] Do not dispose of it down the drain.

« Empty Containers: Even empty containers may retain flammable vapors and should be
handled with care and disposed of according to regulations.

Quantitative Data Summary

The following table provides key quantitative data for 5-Decyne for quick reference.

Property Value

Molecular Formula C10H18[5][6]

Molecular Weight 138.25 g/mol [1][6]

Density 0.766 g/mL at 25 °C[6]
Boiling Point 177 °C[6]

Flash Point 58 °C (136.4 °F) - closed cup

Experimental Workflow for Safe Handling

To visualize the procedural flow for safely handling 5-Decyne, the following diagram outlines
the critical steps from preparation to disposal.
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Caption: Workflow for the safe handling of 5-Decyne.
By adhering to these guidelines, researchers can confidently and safely handle 5-Decyne,

fostering a secure and productive laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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